Cas no 85841-51-6 (1,3,2-Benzodioxaphosphol-2-amine, N,N-bis(1-methylethyl)-)

1,3,2-Benzodioxaphosphol-2-amine, N,N-bis(1-methylethyl)- structure
85841-51-6 structure
Product name:1,3,2-Benzodioxaphosphol-2-amine, N,N-bis(1-methylethyl)-
CAS No:85841-51-6
MF:C12H18NO2P
MW:239.250584125519
CID:663053
PubChem ID:15579707

1,3,2-Benzodioxaphosphol-2-amine, N,N-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Benzodioxaphosphol-2-amine, N,N-bis(1-methylethyl)-
    • N,N-di(propan-2-yl)-1,3,2-benzodioxaphosphol-2-amine
    • DTXSID30574800
    • 85841-51-6
    • SCHEMBL7206528
    • N,N-Di(propan-2-yl)-2H-1,3,2-benzodioxaphosphol-2-amine
    • Inchi: InChI=1S/C12H18NO2P/c1-9(2)13(10(3)4)16-14-11-7-5-6-8-12(11)15-16/h5-10H,1-4H3
    • InChI Key: BYOOACJODLCRDH-UHFFFAOYSA-N
    • SMILES: CC(C)N(C(C)C)P1OC2=CC=CC=C2O1

Computed Properties

  • Exact Mass: 239.10751581g/mol
  • Monoisotopic Mass: 239.10751581g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 21.7Ų

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